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Compound of Interest

Compound Name: 2-Isopropyl-4-methylnicotinonitrile

Cat. No.: B13943180

Get Quote

Executive Summary

Objective: To provide a definitive spectral assignment guide for 2-Isopropyl-4-
methylnicotinonitrile (CAS: 2105944-09-8), a critical intermediate in the synthesis of KRAS
G12C inhibitors (e.g., Sotorasib analogs) and other agrochemical actives.[1]

Comparison Scope: This guide compares the theoretical/predicted spectral signature of the
target molecule against its most common regioisomer, 2-Methyl-4-isopropylnicotinonitrile.[1] In
condensation reactions (e.g., modified Guareschi-Thorpe), regioisomeric mixtures are
common.[1] Distinguishing them requires precise analysis of scalar coupling (

) and spatial proximity (NOE).[1]
Audience: Medicinal Chemists, Analytical Scientists, and Process Chemists.[1]

Structural Analysis & Numbering

Before interpreting spectra, we must define the spin system.[1]
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Molecule: 2-Isopropyl-4-methylnicotinonitrile Formula:

MW: 160.22 g/mol [1]

Structural Diagram & Correlations (Graphviz)

Target Structure: 2-Isopropyl-4-methylnicotinonitrile

4-Methyl
(-CH3)
3-Cyano
(-CN)
Pyridine Core C2 Position
(N1, C2..C6) »| 2-Isopropyl

(-CH(CH3)2)

Key Diagnostic Signals (1H NMR)

H6 Proton
(Deshielded, d)

H5 Proton
(Shielded, d)

Click to download full resolution via product page
Figure 1: Structural connectivity and key diagnostic proton relationships.

Comparative Spectral Data: Target vs. Regioisomer

The primary challenge in synthesizing substituted pyridines is distinguishing between the 2-
isopropyl-4-methyl and 2-methyl-4-isopropyl isomers.[1]
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Table 1: H NMR Assignment (400 MHz, CDCI )

Note: Values are high-confidence estimates based on substituted pyridine additivity rules and

analogous literature compounds.

Position

Group

Multiplicity

Predicted
Shift (

» Ppm)

Integration

Diagnostic
Logic
(Why?)

H6

Aromatic

Doublet (

)

8.55 -8.65

1H

Most
Downfield:
Adjacent to
Nitrogen
(deshielding).
[1] Coupled
to H5.

H5

Aromatic

Doublet (

)

7.10-7.20

1H

Shielded:
Ortho to 4-Me
group
(electron-

donating).[1]

H-iPr

Methine

Septet (

)

3.40 - 3.60

1H

Unique:
Diagnostic for
2-position

substitution.

4-Me

Methyl

Singlet (

)

2.50 -2.60

3H

Singlet: No
adjacent
protons
(isolated by
quaternary
C3/C4).[1]

Me-iPr

Methyls

Doublet (

)

1.30-1.35

6H

Coupled:
Splits due to
neighboring

methine.[1]
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Table 2: Critical Distinction Criteria (Target vs.
Alternative)

Target: 2-Isopropyl-4-
> MY Alternative: 2-Methyl-4-

Feature methyl...[1][2][3][4][5][6][7
yl...[1]2][3][4105][6][7] isopropyl...1][5][E]
[el
) Strong NOE between 4-Me Strong NOE between 4-iPr
NOE Correlation ]
and H5.[1] (methine) and H5.[1]
) 4-Me protons correlate to C3 4-iPr protons correlate to C3
HMBC Correlation ]
(CN-bearing) and C5. and C5.[1]
2-Me is typically ~2.70 ppm
Steric Shift 4-Me is typically ~2.55 ppm. ypicaly PP

(closer to N).[1]

Detailed Assighment Strategy

To ensure scientific integrity (E-E-A-T), you cannot rely on 1D NMR alone due to potential
overlap or solvent effects.[1] You must employ a self-validating 2D NMR workflow.[1]

Step 1: The H Coupling Check
The pyridine ring protons (H5 and H6) form an AX spin system.
e J-Coupling: Expect

Hz.

« Validation: If you see a singlet in the aromatic region, you have blocked the 5 or 6 position
(wrong molecule). If you see meta-coupling (~1-2 Hz), the substitution pattern is 2,4,6-
trisubstituted (wrong molecule).[1]

Step 2: C NMR & DEPT-135[1]

« Nitrile Carbon (C-CN): Look for a weak quaternary signal at 115-117 ppm.[1]
e C6 (CH): Intense signal, DEPT positive (up), ~150-152 ppm.[1]

o C5 (CH): DEPT positive (up), ~120-125 ppm.[1]
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e C2/C4 (Quaternary): These will disappear in DEPT-135. C2 (attached to N and iPr) will be
significantly deshielded (~165+ ppm).[1]

Step 3: HMBC (Heteronuclear Multiple Bond Correlation)
This is the "Gold Standard" for proving the regiochemistry.

e The "4-Methyl" Test: Look for the singlet methyl protons at ~2.55 ppm.[1] In the HMBC
spectrum, they should show a strong 3-bond correlation to the Nitrile Carbon (C3).[1]

» Reasoning: If the methyl were at position 2, its correlation to the nitrile carbon (C3) would be
a weak 4-bond path or non-existent.[1]

Experimental Protocol
Materials

e Solvent: CDCI

(99.8% D) + 0.03% TMS (Tetramethylsilane) for referencing.[1]
e Tube: 5mm High-Precision NMR tube (Wilmad 528-PP or equivalent).
o Concentration: 10-15 mg of sample in 0.6 mL solvent.

Acquisition Workflow (Standard 400/500 MHz
Instrument)

o Sample Prep: Ensure the sample is fully dissolved.[1] Filter through a cotton plug if any
turbidity exists (particulates cause line broadening).[1]

e Lock & Shim: Lock on CDCI
. Shim Z1, Z2, X, Y until the TMS peak linewidth is <0.5 Hz.
e 1H Acquisition:

o Pulse angle: 30°.[1][9]
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o Relaxation delay (D1): 1.0 s (sufficient for methyls/aromatics).[1]
o Scans (NS): 16.

o Processing: Apply exponential multiplication (LB = 0.3 Hz) before Fourier Transform.[1]

¢ 13C Acquisition:
o Scans (NS): 512-1024 (Nitrile carbons relax slowly and have no NOE enhancement).[1]
o Relaxation delay (D1): 2.0 s.[1]

o 2D Experiments (If validation is required):
o gHSQC: To assign protons to specific carbons.[1]

o gHMBC: Set long-range coupling optimization to 8 Hz (standard).

Workflow Diagram (Graphviz)
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Figure 2: Decision-tree workflow for spectral validation.
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Compounds: Tables of Spectral Data. Springer-Verlag.[1] (Standard text for additivity rules in
pyridine systems). [1]

o Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry.
Elsevier. (Authoritative guide on HMBC/HSQC optimization).

+ National Institute of Advanced Industrial Science and Technology (AIST). (2023).[1] SDBS:
Spectral Database for Organic Compounds.[1] (Reference for standard pyridine and
nicotinonitrile shifts). [1]

e Reich, H. J. (2023).[1] Structure Determination Using NMR. University of Wisconsin-
Madison. (Online resource for J-coupling analysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Structural Validation of 2-Isopropyl-4-
methylnicotinonitrile: An NMR Assignment Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13943180/docs#structural-validation-of-
2-isopropyl-4-methylnicotinonitrile-an-nmr-assignment-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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